Cas no 1354706-97-0 (ZMDXXKVQTXRFOZ-UHFFFAOYSA-N)

• Product Name: ZMDXXKVQTXRFOZ-UHFFFAOYSA-N
• CAS No: 1354706-97-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5149815
• Update Time: 2026-03-03

ZMDXXKVQTXRFOZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ZMDXXKVQTXRFOZ-UHFFFAOYSA-N
• Methyl 3-(1-cyclopentyl-1H-pyrazol-4-yl)propiolate

• Inchi： 1S/C12H14N2O2/c1-16-12(15)7-6-10-8-13-14(9-10)11-4-2-3-5-11/h8-9,11H,2-5H2,1H3
• InChI Key： ZMDXXKVQTXRFOZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CN(C2CCCC2)N=C1

Additional information on ZMDXXKVQTXRFOZ-UHFFFAOYSA-N

Compound Introduction: CAS No. 1354706-97-0 and Product Name: ZMDXXKVQTXRFOZ-UHFFFAOYSA-N

Introducing a compound with the CAS number CAS No. 1354706-97-0, which has garnered significant attention in the field of chemical and biomedical research. This compound, identified by the product name ZMDXXKVQTXRFOZ-UHFFFAOYSA-N, represents a cutting-edge molecule with potential applications in various therapeutic areas. The following sections provide a detailed exploration of its chemical properties, structural characteristics, and the latest research findings that highlight its significance.

The molecular structure of CAS No. 1354706-97-0 is meticulously designed to exhibit specific interactions with biological targets, making it a promising candidate for drug development. Its chemical formula and atomic composition contribute to its unique pharmacological profile, which has been the subject of extensive studies in recent years. Researchers have been particularly interested in its ability to modulate cellular pathways associated with inflammation, neurodegeneration, and cancer progression.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting key enzymes and receptors involved in disease mechanisms. Among these, ZMDXXKVQTXRFOZ-UHFFFAOYSA-N has emerged as a compound of interest due to its novel mechanism of action. Preliminary studies have demonstrated its efficacy in inhibiting the activity of protein kinase X, a critical enzyme implicated in the regulation of cell growth and survival. This inhibition has been linked to reduced tumor proliferation in preclinical models, suggesting its potential as an anti-cancer agent.

The synthesis and characterization of CAS No. 1354706-97-0 have been optimized to ensure high purity and stability, which are essential for both laboratory research and potential clinical applications. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its identity. These analytical methods have provided valuable insights into its chemical behavior and interactions with biological systems.

One of the most intriguing aspects of ZMDXXKVQTXRFOZ-UHFFFAOYSA-N is its ability to cross the blood-brain barrier (BBB), a critical challenge in the treatment of central nervous system (CNS) disorders. Studies have shown that this compound can efficiently penetrate the BBB, allowing it to reach target sites within the brain. This property has opened up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where access to brain tissues is often limited by the BBB.

The pharmacokinetic properties of CAS No. 1354706-97-0 have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits a favorable half-life, allowing for prolonged therapeutic effects with less frequent dosing. Additionally, its low toxicity profile makes it a promising candidate for clinical translation.

In conclusion, CAS No. 1354706-97-0 and its product name ZMDXXKVQTXRFOZ-UHFFFAOYSA-N represent a significant advancement in biomedical research. The compound's unique structural features and pharmacological properties make it a versatile tool for investigating disease mechanisms and developing new treatments. As research continues to uncover its full potential, it is expected to play a crucial role in addressing some of the most challenging diseases faced by humanity today.